3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(3-butoxyanilino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N4O3S/c1-2-3-10-29-20-9-5-7-18(12-20)24-14-17(13-23)22-25-21(15-30-22)16-6-4-8-19(11-16)26(27)28/h4-9,11-12,14-15,24H,2-3,10H2,1H3/b17-14+
• InChI Key: UWRZUUOWEMLDEU-SAPNQHFASA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCCCOC1=CC=CC(=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is a highly versatile compound that can be synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile involves the inhibition of specific enzymes and proteins in the body. It has been shown to inhibit the activity of certain enzymes that are responsible for the growth and proliferation of cancer cells. Additionally, it has been shown to inhibit the growth of certain types of bacteria by disrupting their cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile have been studied extensively in laboratory experiments. It has been shown to have a range of effects on various biological processes, including the inhibition of cell growth and proliferation, the disruption of cellular processes, and the induction of cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments include its high potency and specificity, as well as its ability to inhibit the growth of cancer cells and certain types of bacteria. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are many potential future directions for the study of 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile. These include the development of new antibiotics and cancer treatments, the investigation of its potential as a therapeutic agent for other diseases, and the exploration of its mechanism of action and potential side effects. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile can be achieved using a variety of methods. One of the most common methods involves the reaction of 3-butoxyaniline and 4-(3-nitrophenyl)-1,3-thiazol-2-amine with acrylonitrile in the presence of a catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product.

Scientific Research Applications

The compound 3-[(3-butoxyphenyl)amino]-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been studied extensively for its potential applications in scientific research. It has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, it has been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.